3-Acetoxy-24-hydroxydammara-20,25-diene

• Molecular Formula: C22H16F2O6
• Molecular Weight: 414.4 g/mol
• InChI: InChI=1S/C22H16F2O6/c23-17-9-15(4-6-19(17)25)21(27)29-11-13-2-1-3-14(8-13)12-30-22(28)16-5-7-20(26)18(24)10-16/h1-10,25-26H,11-12H2
• InChIKey: XOZKRECPKXTNAK-UHFFFAOYSA-N

3-Acetoxy-24-hydroxydammara-20,25-diene Reference Standard

3-Acetoxy-24-hydroxydammara-20,25-diene (CAS 143519-04-4) is a dammarane-type triterpenoid primarily isolated from the roots of Panax ginseng C.A. Mey . It is characterized by a dammarane skeleton with a 3β‑acetoxy group, a 24‑hydroxy group, and double bonds at C‑20(25) and C‑25(26) [1]. The compound is commercially available as a reference standard for life science research, typically with a molecular formula of C32H52O3 and a molecular weight of 484.8 g/mol .

1 Lipoxygenase pathway study context: reported target engagement

2 Reported analytical standard-grade suitability for method calibration

3 Reported formulation support for in vitro and in vivo exposure models

• [1] PubChem. 3-Acetoxy-24-hydroxydammara-20,25-diene. Compound Summary. View Source

Why 3-Acetoxy-24-hydroxydammara-20,25-diene Cannot Be Substituted

Within the dammarane triterpenoid class, subtle variations in hydroxylation, acetylation, and double‑bond positioning profoundly alter bioactivity, solubility, and metabolic stability. For example, the positional isomer 3β‑acetoxy‑25‑hydroxydammara‑20,23‑diene differs only in the location of a hydroxy group and a double bond, yet this change can significantly impact interaction with cellular targets such as nuclear receptors or inflammatory mediators [1]. Similarly, the 24‑oxo derivative (3β‑acetoxy‑24‑oxo‑dammara‑20,25‑diene) exhibits distinct chemical reactivity due to the carbonyl group, which may alter its pharmacokinetic profile and biological readout . Substituting the 24‑hydroxy‑20,25‑diene framework with a non‑hydroxylated analog like dammaradienyl acetate removes a critical hydrogen‑bond donor, potentially abolishing specific molecular recognition events . Therefore, generic substitution without direct comparative data risks irreproducible results and invalid biological conclusions.

Structural specificity The 3-acetoxy-24-hydroxy dammarane scaffold directs mechanism-specific interactions. A closely related 3-keto analog showed no significant inhibition in comparative assays, indicating pathway context may not transfer between analogs.

Specification grade Analytical reference-standard batches require verified purity for reproducible method validation. General-grade dammarane analogs may introduce undefined impurities, potentially shifting endpoint interpretation.

Formulation context Explicit solubility and formulation guidance supports experimental readiness. Less-characterized analogs often lack such data, which may require additional solubility troubleshooting and delay model development.

• [1] Michalakea E, Roussakis C, Chinou IB. Isolation and structure elucidation of secondary metabolites of two Greek endemic Inula species. Biological activities. Phytochemistry Letters, 2019, 31: 155-160. View Source

3-Acetoxy-24-hydroxydammara-20,25-diene Product Differentiators

Potent Lipoxygenase Inhibitory Activity

3-Acetoxy-24-hydroxydammara-20,25-diene is unequivocally distinguished from its positional isomer 3β‑acetoxy‑25‑hydroxydammara‑20,23‑diene by diagnostic NMR signals. In the target compound, the 24‑hydroxy group and the 20,25‑diene system produce distinct ¹³C NMR resonances compared to the 25‑hydroxy‑20,23‑diene arrangement in the isomer . These spectral differences are critical for compound authentication and prevent misidentification when sourcing from different plant materials (e.g., Panax ginseng vs. Inula species) [1].

Pathway specificity

Class-level inference

Reported activity contrast vs. 3-keto analog: target compound annotated as potent lipoxygenase inhibitor; comparator analog inactive against 5-LOX/COX-2.

Supports pathway-context selection over analog substitution.

Inference from MeSH indexing and comparative enzyme assays. Requires source-specific review.

Evidence Dimension	NMR spectroscopic profile
Target Compound Data	¹³C NMR signals consistent with 24‑OH and Δ²⁰,²⁵ (e.g., C‑24 ~75 ppm; C‑20 ~140 ppm, C‑25 ~130 ppm)
Comparator Or Baseline	3β‑acetoxy‑25‑hydroxydammara‑20,23‑diene: ¹³C NMR signals consistent with 25‑OH and Δ²⁰,²³ (e.g., C‑25 ~73 ppm; C‑20 ~140 ppm, C‑23 ~125 ppm)
Quantified Difference	Distinct chemical shift patterns for C‑24/C‑25 and olefinic carbons allow unambiguous differentiation.
Conditions	CDCl₃ solvent; NMR data from literature (Schmidt et al., 2003; Michalakea et al., 2019)

Why This Matters

Reliable structural identification ensures experimental reproducibility and prevents data misinterpretation when comparing biological activities across different dammarane derivatives.

• [1] Michalakea E, Roussakis C, Chinou IB. Isolation and structure elucidation of secondary metabolites of two Greek endemic Inula species. Biological activities. Phytochemistry Letters, 2019, 31: 155-160. View Source

High Purity Specification

Commercially available 3‑Acetoxy‑24‑hydroxydammara‑20,25‑diene is routinely supplied with a certified purity of ≥98% (HPLC) . In contrast, many dammarane analogs (e.g., dammaradienyl acetate, 3β‑acetoxy‑24‑oxo‑dammara‑20,25‑diene) are often offered at lower purity grades (e.g., 95% or unspecified) . The high purity of the target compound minimizes the risk of confounding effects from impurities in cell‑based assays, enzymatic studies, or in vivo experiments, thereby enhancing data reliability.

Standard suitability

Data to verify

Reported purity ≥ 98% (HPLC)

Supports analytical method calibration workflows.

Supplier specification; independent verification recommended for critical assays.

Evidence Dimension	Compound purity (HPLC)
Target Compound Data	≥98% (typical commercial specification)
Comparator Or Baseline	Dammaradienyl acetate: 95% (typical commercial specification); 3β‑acetoxy‑24‑oxo‑dammara‑20,25‑diene: not routinely specified
Quantified Difference	≥3% higher purity
Conditions	HPLC analysis; vendor specifications

Why This Matters

High purity reduces batch‑to‑batch variability and ensures that observed biological effects are attributable to the intended compound, not contaminants.

Versatile Solubility Profile

3‑Acetoxy‑24‑hydroxydammara‑20,25‑diene demonstrates extended shelf‑life when stored as directed. Vendor stability data indicate that the product remains unchanged for up to 24 months at 2–8 °C in tightly sealed containers . Such validated stability is not routinely reported for structurally similar dammarane triterpenoids (e.g., 3β‑acetoxy‑25‑hydroxydammara‑20,23‑diene), where long‑term degradation profiles remain uncharacterized .

Formulation context

Context-dependent

Reported solubility in DMSO and in vivo-ready co-solvent mixtures.

Supports formulation preparation for exposure models.

Supplier-provided guidance; experimental solubility verification is recommended.

Evidence Dimension	Stability under recommended storage
Target Compound Data	24 months at 2–8 °C
Comparator Or Baseline	Closely related dammarane analogs (e.g., 3β‑acetoxy‑25‑hydroxydammara‑20,23‑diene): stability data not publicly available
Quantified Difference	Validated 24‑month stability vs. undefined
Conditions	Storage as per vendor protocol (desiccated, airtight, 2–8 °C)

Why This Matters

Defined stability ensures that the compound can be procured in larger quantities and used across multiple experiments without degradation, reducing long‑term costs and experimental variability.

In Vivo Anti‑Inflammatory Activity: 3-Acetoxy-24-hydroxydammara-20,25-diene Demonstrates Efficacy in Mice

3‑Acetoxy‑24‑hydroxydammara‑20,25‑diene has been shown to exhibit anti‑inflammatory activity in a mouse model . While quantitative IC₅₀ values are not publicly disclosed, this in vivo observation distinguishes it from several dammarane analogs (e.g., dammaradienyl acetate) for which only in vitro NO inhibition data are available [1]. The presence of a 24‑hydroxy group in the target compound may contribute to improved bioavailability or target engagement compared to non‑hydroxylated or oxo‑substituted derivatives.

Evidence Dimension	Anti‑inflammatory activity (in vivo)
Target Compound Data	Activity observed in mouse model (qualitative)
Comparator Or Baseline	Dammaradienyl acetate: in vitro NO inhibition in RAW264.7 cells (IC₅₀ range 0.6–8.3 μg/mL) [1]; no reported in vivo data
Quantified Difference	In vivo activity demonstrated vs. in vitro only
Conditions	Mouse model; specific protocol not detailed

Why This Matters

In vivo validation, even qualitative, reduces the risk of translational failure when progressing from cell‑based screens to animal studies, making the compound a more reliable choice for preclinical research.

• [1] Kim DK, et al. Chemical Constituents from the Aerial Parts of Artemisia absinthium and Its Inhibitory Effects of Nitric Oxide Production in RAW264.7 and BV2 Microglia. Korean Journal of Pharmacognosy, 2014, 45(4): 306-311. View Source

3-Acetoxy-24-hydroxydammara-20,25-diene Research Applications

Lipoxygenase and Arachidonic Acid Pathway Studies

Due to its well‑characterized NMR and HRMS spectra [1] and high purity (≥98%) , 3‑Acetoxy‑24‑hydroxydammara‑20,25‑diene serves as an ideal reference standard for the identification and quantification of dammarane triterpenoids in complex plant extracts, particularly from Panax ginseng and Inula species.

HPLC Analytical Method Development

The compound has documented anti‑inflammatory activity in mice , making it suitable for pilot studies investigating the therapeutic potential of dammarane‑type triterpenoids. Its defined long‑term stability (24 months at 2–8 °C) ensures that repeated dosing experiments can be conducted without degradation‑related confounding factors.

In Vivo Pharmacology for Inflammatory Conditions

The unique combination of a 3β‑acetoxy group, a 24‑hydroxy group, and the 20,25‑diene system distinguishes it from the 25‑hydroxy‑20,23‑diene isomer [1]. Researchers can use 3‑Acetoxy‑24‑hydroxydammara‑20,25‑diene as a key comparator to dissect the contribution of specific functional groups to biological activity, such as ligand binding to nuclear receptors or modulation of inflammatory pathways.

Quality Control of Ginseng‑Derived Nutraceutical Products

As a characteristic triterpenoid isolated from Panax ginseng root , this compound can be employed as a chemical marker for the authentication and standardization of ginseng‑based dietary supplements and herbal preparations, ensuring batch‑to‑batch consistency.

Application

Selection Property

Validation Focus

Lipoxygenase pathway studies

Reported lipoxygenase pathway context

Pathway specificity

Analytical standard development

Reported standard-grade suitability

HPLC method calibration

In vivo exposure model studies

Reported formulation support

In vivo administration preparation

• [1] Michalakea E, et al. Phytochemistry Letters, 2019, 31: 155-160. View Source